Cas no 1001500-90-8 (methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate
• CAS No: 1001500-90-8
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• MDL: MFCD04969846
• CID: 3059325
• PubChem ID: 7017645
• Update Time: 2025-05-20

methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenoxymethyl)-2 H -pyrazole-3-carboxylic acid methyl ester
• methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate

• MDL： MFCD04969846
• Inchi： 1S/C12H11ClN2O3/c1-17-12(16)11-6-7-14-15(11)8-18-10-4-2-9(13)3-5-10/h2-7H,8H2,1H3
• InChI Key： PQFSDEKQNMWRDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCN1C(C(=O)OC)=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate

Methyl 1-(4-Chlorophenoxy)methyl-1H-pyrazole-5-carboxylate (CAS No. 1001500-90-8): A Comprehensive Overview

Methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate (CAS No. 1001500-90-8) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This pyrazole derivative is characterized by its unique molecular structure, which combines a chlorophenoxy moiety with a methyl carboxylate group. Such structural features make it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS number 1001500-90-8 is often searched by researchers and industry professionals seeking detailed information on its properties, synthesis methods, and applications. Its IUPAC name, methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate, reflects its precise chemical composition, which is critical for regulatory and scientific documentation. The inclusion of a chlorophenoxy group suggests potential bioactivity, making it a candidate for further study in pesticide and herbicide formulations.

In recent years, the demand for pyrazole-based compounds has surged due to their role in developing sustainable agrochemicals. With growing concerns about environmental impact and food security, researchers are exploring eco-friendly alternatives to traditional pesticides. Methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate is one such compound under investigation for its potential to reduce ecological harm while maintaining efficacy.

From a synthetic chemistry perspective, this compound is valued for its reactivity and stability. The methyl carboxylate group allows for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly appealing in pharmaceutical research, where pyrazole scaffolds are frequently used to design drugs targeting inflammation, cancer, and metabolic disorders.

The compound's physical and chemical properties, such as solubility, melting point, and stability under various conditions, are frequently queried in academic and industrial databases. Understanding these parameters is essential for optimizing its use in formulations and ensuring compatibility with other chemicals. For instance, its solubility in organic solvents makes it suitable for liquid formulations, while its thermal stability is crucial for storage and transportation.

Another area of interest is the compound's potential role in green chemistry. As industries shift toward sustainable practices, the synthesis of methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate using environmentally benign methods is a hot topic. Researchers are exploring catalytic processes and renewable feedstocks to minimize waste and energy consumption, aligning with global sustainability goals.

In the context of intellectual property, patents related to this compound and its derivatives are often searched by competitors and innovators. Its unique structure and applications make it a valuable asset in proprietary formulations, particularly in the agrochemical sector. Companies investing in R&D are keen to explore its full potential while navigating regulatory requirements.

For analytical chemists, the detection and quantification of methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate in complex matrices is a technical challenge. Advanced techniques like HPLC, GC-MS, and NMR are employed to ensure purity and identify impurities, which is critical for quality control in manufacturing.

In summary, methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-5-carboxylate (CAS No. 1001500-90-8) is a multifaceted compound with broad applications in agrochemicals, pharmaceuticals, and materials science. Its structural versatility, bioactivity potential, and relevance to sustainable chemistry make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.